Cas no 1211522-00-7 (4,6-dichloro-5-ethynylpyrimidine)

• Product Name: 4,6-dichloro-5-ethynylpyrimidine
• CAS No: 1211522-00-7
• MF: C₆H₂Cl₂N₂
• MW: 172.999478816986
• CID: 5899854
• PubChem ID: 165635371
• Update Time: 2024-01-16

4,6-dichloro-5-ethynylpyrimidine Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4,6-dichloro-5-ethynyl-
• 4,6-Dichloro-5-ethynylpyrimidine
• 1211522-00-7
• AKOS040803999
• EN300-2003766
• 4,6-dichloro-5-ethynylpyrimidine

• Inchi： 1S/C6H2Cl2N2/c1-2-4-5(7)9-3-10-6(4)8/h1,3H
• InChI Key： LTKPUUSXFZMVCM-UHFFFAOYSA-N
• SMILES： C1=NC(Cl)=C(C#C)C(Cl)=N1

Computed Properties

• Exact Mass: 171.9595035g/mol
• Monoisotopic Mass: 171.9595035g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• Boiling Point: 276.9±40.0 °C(Predicted)
• pka: -5.50±0.26(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines